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Compound of Interest

Compound Name: Dodecanohydrazide

CAS No.: 5399-22-4

Cat. No.: B1296006

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling protocols for

Dodecanohydrazide (CAS No. 5399-22-4). The following sections detail the physical and

chemical properties, toxicological data, and essential precautionary measures to ensure a safe

laboratory environment. Adherence to these guidelines is critical for minimizing risks associated

with the handling of this chemical.

Physicochemical Properties
The fundamental physical and chemical characteristics of Dodecanohydrazide are

summarized below. This data is essential for proper storage, handling, and experimental

design.
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Property Value Reference

Molecular Formula C₁₂H₂₆N₂O [1]

Molecular Weight 214.35 g/mol [1]

Melting Point 104.5 °C (in Ethanol) [1]

Boiling Point 270-275 °C [1]

Flash Point 171.7 °C [1]

Density 0.907 g/cm³ [1]

Refractive Index 1.46 [1]

Polar Surface Area (PSA) 55.1 Å² [1]

XLogP3 3.98840 [1]

Toxicological Summary
Limited specific toxicological data for Dodecanohydrazide is publicly available. In the absence

of comprehensive data, this compound should be handled with the care afforded to all novel

chemical entities. General toxicological principles for similar chemical structures suggest

potential for irritation upon contact.

Note: No quantitative toxicity data (e.g., LD50, LC50) was found in the publicly available safety

data sheets.

Hazard Identification and Handling Precautions
While specific GHS classification for Dodecanohydrazide is not consistently reported, general

safe handling practices for laboratory chemicals should be strictly followed.

General Handling Advice:

Handle in a well-ventilated place.[1]

Wear suitable protective clothing.[1]
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Avoid contact with skin and eyes.[1][2]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools.[1]

Prevent fire caused by electrostatic discharge.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from incompatible materials such as strong oxidizing agents.[3][4]

Store apart from foodstuff containers.[1]

Emergency Procedures and First Aid
A systematic approach to emergency situations is crucial. The following diagram outlines the

general first-aid response protocol.
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Exposure Event

First-Aid Response

Chemical Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing Flush Eyes with Water (15 mins) Rinse Mouth with Water

Give Artificial Respiration (if not breathing)

Seek Immediate Medical Attention

Wash with Soap & Plenty of Water Remove Contact Lenses Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: General First-Aid Protocol for Dodecanohydrazide Exposure.

Detailed First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water as a precaution.[2] Continue rinsing

for at least 15 minutes.[5] If present, remove contact lenses.[6]

Skin Contact: Wash off with soap and plenty of water.[2] Remove any contaminated clothing.

[7]

Inhalation: If inhaled, move the person into fresh air.[2] If breathing has stopped, give

artificial respiration.[2]
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Ingestion: Do NOT induce vomiting.[3] Never give anything by mouth to an unconscious

person.[2] Rinse mouth with water.[2]

General Advice: In all cases of exposure, consult a physician and show them the safety data

sheet.[2]

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE are paramount to preventing exposure. The following

table outlines the recommended PPE for handling Dodecanohydrazide.

PPE Category Specification Rationale

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Protects against splashes and

dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).
Prevents direct skin contact.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be needed if

dust is generated.

Minimizes inhalation of dust or

aerosols.

Fire-Fighting and Accidental Release Measures
Fire-Fighting Media:

Suitable: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[2]

Unsuitable: A solid water stream may scatter and spread the fire.[3]

Fire-Fighting Procedures:

Wear a self-contained breathing apparatus (SCBA) for firefighting if necessary.[2]

Hazardous decomposition products formed under fire conditions include carbon oxides.[2]
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Accidental Release Measures:

Personal Precautions: Use personal protective equipment.[2] Ensure adequate ventilation

and remove all sources of ignition.[2] Avoid breathing vapors, mist, or gas.[2]

Environmental Precautions: Prevent the product from entering drains.[2]

Containment and Cleanup: Soak up with inert absorbent material and dispose of as

hazardous waste. Keep in suitable, closed containers for disposal.[2]

Experimental Protocols: General Methodology for
Acute Oral Toxicity (OECD 423)
While specific experimental safety protocols for Dodecanohydrazide are not available, this

section describes a generalized, common methodology for determining acute oral toxicity

(LD50), such as the Acute Toxic Class Method (OECD Guideline 423). This provides context for

how such safety data is generated.
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Preparation Phase

Experimental Procedure

Data Analysis & Classification

Animal Selection & Acclimatization
(e.g., female rats)

Step 1: Administer Starting Dose
(e.g., 300 mg/kg) to 3 animals

Dose Formulation & Selection
(based on substance properties)

Observe for 48 hours for mortality

Outcome?

Step 2: Administer Lower Dose
(e.g., 50 mg/kg)

2-3 deaths

Step 2: Administer Higher Dose
(e.g., 2000 mg/kg)

0-1 deaths

Observe for 14 days
(mortality, clinical signs, body weight)

Gross Necropsy of all animals

Analyze Mortality & Observations

Classify into GHS Category

Click to download full resolution via product page

Caption: Generalized Workflow for Acute Oral Toxicity Testing (OECD 423).
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Methodology Steps:

Animal Selection and Preparation: Healthy, young adult animals of a single sex (typically

females, as they are often slightly more sensitive) are selected and acclimatized to

laboratory conditions.

Dosing: The test substance is administered orally by gavage in a stepwise procedure using a

limited number of animals at each step. The starting dose is selected from one of four fixed

levels (5, 50, 300, and 2000 mg/kg body weight). The choice of the starting dose is based on

any existing information about the substance's toxicity.

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14

days. Body weight is recorded weekly.

Stepwise Procedure: The outcome of the first step (e.g., at 300 mg/kg) determines the

subsequent step. If mortality is high, the dose for the next group is lowered. If mortality is low

or absent, the dose is increased. This continues until a stopping criterion is met (e.g., evident

toxicity or survival at the highest dose).

Pathology: At the end of the observation period, all animals are subjected to a gross

necropsy.

Classification: The substance is classified into a GHS hazard category based on the number

of mortalities observed at specific dose levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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